BENGHE Foundational & Exploratory

Check Availability & Pricing

Preclinical Development of ANT2681: A
Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: ANT2681
Cat. No.: B15566183
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ANT2681 is a novel, specific, and competitive small-molecule inhibitor of metallo--lactamases
(MBLs) currently in preclinical development. It exhibits particularly potent activity against New
Delhi metallo-B-lactamase (NDM) enzymes, which are a significant and growing cause of
carbapenem resistance in Enterobacterales.[1][2][3][4][5][6][7] Developed to be co-
administered with a 3-lactam antibiotic, ANT2681 aims to restore the efficacy of agents like
meropenem against MBL-producing, multidrug-resistant Gram-negative bacteria. This
document provides a comprehensive overview of the preclinical data for ANT2681, including its
mechanism of action, in vitro and in vivo efficacy, and key safety pharmacology findings.

Mechanism of Action

ANT2681 functions as a competitive inhibitor of MBLs.[1][6][7][8] Its inhibitory activity stems
from its ability to interact with the dinuclear zinc ion cluster located in the active site of these
enzymes.[9][10][11][12] This interaction is non-covalent and reversible. By binding to the active
site, ANT2681 prevents the hydrolysis of the 3-lactam ring of co-administered antibiotics,
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thereby restoring their antibacterial activity. The primary target for ANT2681 is the NDM-1
enzyme, against which it demonstrates potent inhibition.[1]
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Figure 1: Mechanism of ANT2681 Action.

In Vitro Efficacy
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Potentiation of Meropenem Activity

ANT2681 itself does not possess intrinsic antibacterial activity.[1][8] Its primary role is to restore

the antibacterial efficacy of meropenem against MBL-producing bacteria. In vitro susceptibility

studies have demonstrated that the addition of ANT2681 significantly reduces the Minimum

Inhibitory Concentrations (MICs) of meropenem for these resistant strains.

Table 1: In Vitro Susceptibility of Meropenem with Increasing Concentrations of ANT2681
against MBL+ and NDM+ Enterobacterales[1][3]

Organism Group ANT2681 Cone. Meropenem MIC50  Meropenem MIC90
(hg/mL) (ng/mL) (ugimL)

All MBL-positive

Enterobacterales 0 >64 >64

1 32 >64

2 16 >64

4 8 >64

8 4 8

16 4 8

NDM-producing CRE 0 >64 ~64

1 16 >64

2 8 >64

4 4 32

8 2 4

16 2 4

Data from a collection of 360 MBL-producing Enterobacterales. CRE: Carbapenem-Resistant

Enterobacterales
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Based on these findings, a fixed concentration of 8 pg/mL of ANT2681 was selected for
subsequent in vitro studies as it provided a significant reduction in the meropenem MIC90 with
little additional benefit at higher concentrations.[1][8]

Activity Against a Broad Panel of MBL-Producing
Isolates

The combination of meropenem and ANT2681 (at 8 pg/mL) was tested against a large panel of
1,687 MBL-positive Enterobacterales clinical isolates.

Table 2: Antibacterial Activity of Meropenem and Meropenem-ANT2681 (8 pg/mL) Against
MBL-Positive Enterobacterales[1][6][7][8]

Organism Meropenem Meropenem % Inhibited
Meropenem Meropenem

Subgroup -ANT2681 -ANT2681 by MEM-
MIC50 MIC90

(Carbapene MIC50 MIC90 ANT2681 at
(ng/mL) (ng/mL)

mase) (ng/mL) (ng/mL) 8 pyg/mL

NDM-CRE
>32 >32 0.25 8 92.5%

(n=1,108)

VIM-positive

(n=not >32 >32 Not Reported  Not Reported  74.9%

specified)

IMP-positive

(n=not >32 >32 Not Reported  Not Reported  85.7%

specified)

All MBL-

positive >32 >32 0.25 8 78.7%

(n=1,687)

MEM: Meropenem

These results highlight the potent ability of ANT2681 to restore meropenem's activity against a
wide range of clinically relevant MBL-producing pathogens.[1][6][7][8]
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In Vivo Efficacy
Murine Neutropenic Thigh Infection Model

The in vivo efficacy of the meropenem-ANT2681 combination was evaluated in a murine
neutropenic thigh model using NDM-producing Enterobacteriaceae.[9][12][13]

» Dose-Ranging Studies: Dose-ranging experiments were conducted for both meropenem and
ANT2681. A background regimen of meropenem at 50 mg/kg every 4 hours (q4h)
administered subcutaneously (s.c.) showed minimal antibacterial effect on its own.[9][12][13]
Against this background, a half-maximal effect was achieved with an ANT2681 dose of 89
mg/kg q4h administered intravenously (i.v.).[9][12][13]

e Dose Fractionation Studies: To determine the key pharmacodynamic (PD) index driving the
efficacy of ANT2681, dose fractionation studies were performed. The results indicated that
the area under the concentration-time curve (AUC) is the relevant PD index for ANT2681
when co-administered with meropenem.[1][9][12][13]

Pharmacodynamic Targets for Stasis

Further analysis using five NDM-producing strains in the murine model established the
pharmacodynamic targets required to achieve bacterial stasis (no change in bacterial count).

Table 3: Pharmacodynamic Targets for Meropenem-ANT2681 to Achieve Stasis[9][12]

Parameter Target for Stasis
Meropenem fT > potentiated MIC of 40%
ANT2681 AUC of 700 mg-h/liter

fT > MIC: Percentage of the dosing interval that free drug concentrations remain above the
MIC. AUC: Area under the concentration-time curve.

These in vivo data provide a strong rationale for the clinical development of the meropenem-
ANT2681 combination.[9]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://journals.asm.org/doi/abs/10.1128/aac.01076-20
https://www.semanticscholar.org/paper/Pharmacodynamics-of-the-Novel-Metallo-%CE%B2-Lactamase-Das-Johnson/6f5cbb4e6bb4dc7d8403c76771d3097b30c85805
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://journals.asm.org/doi/abs/10.1128/aac.01076-20
https://www.semanticscholar.org/paper/Pharmacodynamics-of-the-Novel-Metallo-%CE%B2-Lactamase-Das-Johnson/6f5cbb4e6bb4dc7d8403c76771d3097b30c85805
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://journals.asm.org/doi/abs/10.1128/aac.01076-20
https://www.semanticscholar.org/paper/Pharmacodynamics-of-the-Novel-Metallo-%CE%B2-Lactamase-Das-Johnson/6f5cbb4e6bb4dc7d8403c76771d3097b30c85805
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://journals.asm.org/doi/10.1128/aac.00203-21
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://journals.asm.org/doi/abs/10.1128/aac.01076-20
https://www.semanticscholar.org/paper/Pharmacodynamics-of-the-Novel-Metallo-%CE%B2-Lactamase-Das-Johnson/6f5cbb4e6bb4dc7d8403c76771d3097b30c85805
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://journals.asm.org/doi/abs/10.1128/aac.01076-20
https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body#preclinical-development-of-ant2681-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/32778549/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Neutropenic Murine
Thigh Infection Model

:

Infection with
NDM-producing
Enterobacteriaceae

(Treatment Initiatior)
Dose-Ranging Studies Dose Fractionation
(Meropenem & ANT2681) (ANT2681)

'

Pharmacodynamic
Analysis

Determination of
Stasis Targets

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15566183/docs?utm_src=pdf-body-img#preclinical-development-of-ant2681-a-technical-overview
https://www.benchchem.com/product/b15566183?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. journals.asm.org [journals.asm.org]

2. ANT2681: SAR Studies Leading to the Identification of a Metallo-3-lactamase Inhibitor
with Potential for Clinical Use in Combination with Meropenem for the Treatment of
Infections Caused by NDM-Producing Enterobacteriaceae - PubMed
[pubmed.ncbi.nim.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. ANT2681: SAR studies leading to the identification of a metallo-p-lactamase inhibitor with
potential for clinical use in combination with meropenem for the treatment of infections
caused by NDM-Producing enterobacteriaceae [usiena-air.unisi.it]

5. researchgate.net [researchgate.net]
6. researchgate.net [researchgate.net]

7. Novel Specific Metallo-B-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to
Clinically Effective Levels against NDM-Positive Enterobacterales - PubMed
[pubmed.ncbi.nim.nih.gov]

8. journals.asm.org [journals.asm.org]

9. Pharmacodynamics of the Novel Metallo-3-Lactamase Inhibitor ANT2681 in Combination
with Meropenem for the Treatment of Infections Caused by NDM-Producing
Enterobacteriaceae - PubMed [pubmed.ncbi.nim.nih.gov]

10. journals.asm.org [journals.asm.org]
11. journals.asm.org [journals.asm.org]
12. journals.asm.org [journals.asm.org]

13. Pharmacodynamics of the Novel Metallo-3-Lactamase Inhibitor ANT2681 in Combination
with Meropenem for the Treatment of Infections Caused by NDM-Producing
Enterobacteriaceae | Semantic Scholar [semanticscholar.org]

To cite this document: BenchChem. [Preclinical Development of ANT2681: A Technical
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566183/docs#preclinical-development-of-ant2681-
a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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